Cas no 654073-10-6 (Pyrimidine, 4,6-dichloro-2-[[(3-chloro-2-fluorophenyl)methyl]thio]-)

• Product Name: Pyrimidine, 4,6-dichloro-2-[[(3-chloro-2-fluorophenyl)methyl]thio]-
• CAS No: 654073-10-6
• MF: C₁₁H₆Cl₃FN₂S
• MW: 323.601141452789
• CID: 1686298
• PubChem ID: 85928017
• Update Time: 2025-04-21

Pyrimidine, 4,6-dichloro-2-[[(3-chloro-2-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-[[(3-chloro-2-fluorophenyl)methyl]thio]-
• 4,6-Dichloro-2-[[(3-chloro-2-fluorophenyl)methyl]thio]pyrimidine
• NNDZPZHHNCHXHO-UHFFFAOYSA-N
• DB-411899
• 4,6-dichloro-2-[(3-chloro-2-fluorobenzyl)thio]pyrimidine
• 654073-10-6
• 4,6-Dichloro-2-[(3-chloro-2-fluorobenzyl)thio]-pyrimidine
• SCHEMBL490197

• Inchi： 1S/C11H6Cl3FN2S/c12-7-3-1-2-6(10(7)15)5-18-11-16-8(13)4-9(14)17-11/h1-4H,5H2
• InChI Key： NNDZPZHHNCHXHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CSC1N=C(C=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 321.93038
• Monoisotopic Mass: 321.930131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78